Cas no 1803689-64-6 (5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1803689-64-6
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857619
• Update Time: 2025-10-31

5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-1-6-7(8(10)11)4(3-14)5(12)2-13-6/h2,8,14H,1,3,12H2
• InChI Key： DKACOMQFKFRMIR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(CO)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1803689-64-6)

5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1803689-64-6) is a highly specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique pyridine core substituted with amino, bromomethyl, difluoromethyl, and methanol functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in its applications due to its structural complexity and reactivity, particularly in the development of novel small-molecule inhibitors and fluorinated building blocks.

The compound's difluoromethyl group has garnered attention in modern drug discovery, as fluorinated molecules often exhibit enhanced metabolic stability and bioavailability. With the growing demand for fluorinated pharmaceuticals, 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol serves as a critical precursor for designing targeted therapies. Its bromomethyl moiety further enables facile derivatization, allowing chemists to explore diverse molecular architectures. Recent studies highlight its utility in kinase inhibitor development, a hot topic in oncology research.

In agrochemical applications, this compound's pyridine scaffold aligns with the industry's focus on sustainable crop protection. The integration of fluorine atoms into agrochemicals improves pest resistance management, a pressing concern given climate change-induced shifts in agricultural challenges. Researchers are investigating its potential as a intermediate for next-generation fungicides or herbicides, addressing the need for environmentally friendly solutions.

Synthetic accessibility and scalability of CAS No. 1803689-64-6 are frequently discussed in academic forums. Optimizing its production involves addressing challenges like regioselective bromination and stability of the methanol substituent. Advanced techniques such as flow chemistry and catalytic fluorination are being explored to improve yields, reflecting broader trends in green chemistry and process intensification.

Analytical characterization of this compound requires sophisticated techniques like NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry, topics frequently searched by analytical chemists. Its crystalline properties also make it relevant to X-ray diffraction studies, aiding in structure-activity relationship (SAR) analyses. These aspects contribute to its popularity in medicinal chemistry databases and patent literature.

From a commercial perspective, 5-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol occupies a niche but growing segment in fine chemical catalogs. Suppliers emphasize its >95% purity grades to meet GLP compliance standards, a key concern for preclinical researchers. Pricing trends reflect the compound's specialized nature, with discussions often centering on cost-effective synthesis routes and alternate sourcing strategies in pharmaceutical supply chains.

Environmental and safety profiles of this compound follow standard laboratory handling protocols, though its bromine-containing structure warrants proper waste management. These operational considerations are increasingly important given the pharmaceutical industry's focus on ESG (Environmental, Social, and Governance) metrics, a trending search term among chemical manufacturers.

Future research directions for CAS 1803689-64-6 may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly evolving areas in drug discovery. Its structural features could enable novel bifunctional molecules, aligning with the industry's shift toward multitarget therapeutics. Such applications position this compound at the intersection of cutting-edge pharmaceutical innovation and practical synthetic chemistry.